Cas no 1352528-08-5 (2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine)

• Product Name: 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• CAS No: 1352528-08-5
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 5159450
• Update Time: 2025-10-21

2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• Pyridine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-

• Inchi： 1S/C22H25N3O2S/c1-16-6-11-20(12-7-16)28(26,27)24-14-4-5-21(24)19-10-13-22(23-15-19)25-17(2)8-9-18(25)3/h6-13,15,21H,4-5,14H2,1-3H3
• InChI Key： XNIVFQNBJRYMTJ-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=CC=C2C)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

Introduction to 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352528-08-5)

2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352528-08-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The molecule's structure includes a pyridine ring, a pyrrole ring, and a toluene sulfonyl group, which collectively contribute to its pharmacological properties.

The synthesis of 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the pyrrole ring through a condensation reaction between an appropriate aldehyde and an amine. Subsequently, the pyridine ring is introduced via a coupling reaction, often facilitated by palladium catalysts. The toluene sulfonyl group is then attached to the pyrrolidine moiety using standard sulfonation techniques. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

Beyond its neuroprotective properties, 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis. These findings suggest that 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine could be a valuable lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine has been studied for its potential as a tool compound in chemical biology research. Its unique structure allows it to interact with specific protein targets, making it useful for probing biological pathways and validating drug targets. For instance, researchers have used this compound to investigate the role of certain kinases in signal transduction pathways implicated in diseases such as diabetes and cardiovascular disorders.

The safety profile of 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine is an important consideration for its potential clinical use. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects.

In conclusion, 2-(2,5-Dimethyl-pyrrol-1-yl)-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl)-pyridine (CAS No. 1352528-08-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.